Cas no 1019518-94-5 (5-fluoro-2-methyl-N-(thiophen-2-yl)methylaniline)

• Product Name: 5-fluoro-2-methyl-N-(thiophen-2-yl)methylaniline
• CAS No: 1019518-94-5
• MF: C₁₂H₁₂FNS
• MW: 221.293785095215
• CID: 5229892
• PubChem ID: 28477909
• Update Time: 2026-03-07

5-fluoro-2-methyl-N-(thiophen-2-yl)methylaniline Chemical and Physical Properties

Names and Identifiers

• (5-Fluoro-2-methyl-phenyl)-thiophen-2-ylmethyl-amine
• 2-Thiophenemethanamine, N-(5-fluoro-2-methylphenyl)-
• 5-fluoro-2-methyl-N-(thiophen-2-yl)methylaniline

• Inchi： 1S/C12H12FNS/c1-9-4-5-10(13)7-12(9)14-8-11-3-2-6-15-11/h2-7,14H,8H2,1H3
• InChI Key： LJQQJDHDFMHSCJ-UHFFFAOYSA-N
• SMILES： C1(CNC2=CC(F)=CC=C2C)SC=CC=1

Additional information on 5-fluoro-2-methyl-N-(thiophen-2-yl)methylaniline

Recent Advances in the Study of 5-Fluoro-2-methyl-N-(thiophen-2-yl)methylaniline (CAS: 1019518-94-5)

The compound 5-fluoro-2-methyl-N-(thiophen-2-yl)methylaniline (CAS: 1019518-94-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential as a lead compound in drug discovery.

One of the key areas of interest is the compound's role as an intermediate in the synthesis of biologically active molecules. Researchers have explored its utility in the development of novel kinase inhibitors, which are critical in the treatment of cancers and inflammatory diseases. The presence of both fluorine and thiophene moieties in its structure enhances its binding affinity to specific biological targets, making it a valuable scaffold for medicinal chemistry.

In a recent study published in the Journal of Medicinal Chemistry, the compound was investigated for its inhibitory effects on a range of protein kinases. The results demonstrated significant activity against several kinase targets, with IC50 values in the low micromolar range. These findings suggest that 5-fluoro-2-methyl-N-(thiophen-2-yl)methylaniline could serve as a promising starting point for the development of more potent and selective kinase inhibitors.

Another study, featured in Bioorganic & Medicinal Chemistry Letters, highlighted the compound's potential in antimicrobial applications. The research team synthesized a series of derivatives and evaluated their efficacy against various bacterial and fungal strains. The results indicated that certain derivatives exhibited potent antimicrobial activity, particularly against drug-resistant pathogens. This underscores the compound's versatility and its potential to address the growing challenge of antimicrobial resistance.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the production of 5-fluoro-2-methyl-N-(thiophen-2-yl)methylaniline. A study in Organic Process Research & Development reported a scalable and cost-effective synthetic route, which could facilitate its broader use in pharmaceutical development. The improved methodology reduces the number of steps and increases overall yield, making it more feasible for industrial-scale production.

In conclusion, the compound 5-fluoro-2-methyl-N-(thiophen-2-yl)methylaniline (CAS: 1019518-94-5) represents a versatile and promising molecule in the realm of chemical biology and drug discovery. Its demonstrated activity in kinase inhibition and antimicrobial applications, coupled with advancements in synthetic methodologies, positions it as a valuable candidate for further research and development. Future studies should focus on exploring its mechanism of action in greater detail and expanding its therapeutic potential through structural modifications.